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Compound of Interest

Compound Name: Tco-peg2-tco

Cat. No.: B13782413

Get Quote

Executive Summary
TCO-PEG2-TCO is a homobifunctional crosslinker leveraging trans-cyclooctene (TCO)

moieties separated by a diethylene glycol (PEG2) spacer. It is designed for the rapid, catalyst-

free conjugation of two tetrazine-tagged biomolecules via the Inverse Electron Demand Diels-

Alder (IEDDA) reaction.[1][2]

While TCO reagents offer the fastest kinetics in bioorthogonal chemistry (

), they possess a critical thermodynamic instability: the tendency to isomerize into the
unreactive cis-cyclooctene (CCO) isomer. This guide prioritizes the preservation of the high-
energy trans conformation, establishing protocols that mitigate isomerization triggers (thermal,
radical, and photochemical) to ensure experimental reproducibility.

Chemical Identity & Physicochemical Properties[3]
[4][5][6][7][8]
The reagent consists of two strained alkene rings. The PEG2 spacer provides aqueous

solubility and flexibility, reducing steric hindrance during the crosslinking of large proteins or

antibodies.
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Property Specification

Chemical Name TCO-PEG2-TCO (Bis-trans-cyclooctene-PEG2)

Reactive Group trans-Cyclooctene (TCO)

Reactivity Type Bioorthogonal IEDDA (Click Chemistry)

Target Tetrazine (1,2,4,5-tetrazine derivatives)

Molecular Weight
~300–450 Da (varies by exact linker

composition)

Solubility
DMSO, DMF, DCM, Chloroform (High); Water

(Moderate due to PEG)

Storage -20°C, Desiccated, Protected from Light

The Core Hazard: Trans-to-Cis Isomerization
Unlike standard chemical hazards (toxicity), the primary risk with TCO-PEG2-TCO is functional

degradation. The TCO ring is highly strained (approx. 16 kcal/mol strain energy). It exists in a

high-energy "crown" conformation that drives its reactivity.

Mechanism of Failure
Under stress, TCO relaxes to the thermodynamic ground state: cis-cyclooctene (CCO).

TCO (Reactive): Reacts with Tetrazine

Dihydropyridazine conjugate.[1][3]

CCO (Inert): Does not react with Tetrazine.

Critical Insight: A degraded TCO reagent looks identical to a fresh one in solution (clear,

colorless) but will fail to crosslink, leading to false negatives in assays.

Isomerization Pathways & Mitigation
The following diagram illustrates the competing pathways between successful ligation and

degradation.
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Degradation Triggers
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Caption: Functional pathways of TCO. The green path represents the desired bioorthogonal

reaction. The red dashed path represents the irreversible degradation to the inert cis-isomer,

accelerated by radicals and thiols.

Storage & Handling Protocols
Long-Term Storage[7]

Temperature: Store strictly at -20°C. At room temperature, TCO undergoes slow thermal

isomerization.

Atmosphere: Store under inert gas (Argon or Nitrogen) if possible to prevent oxidative stress.

Container: Amber vials are mandatory. While TCO is not acutely photo-labile like

fluorophores, UV light (254 nm) promotes the cis-trans equilibrium shift, which favors the cis

form.

Solubilization (The "Stock" Step)
TCO-PEG2-TCO is hydrophobic despite the PEG linker.

Solvent: Dissolve in anhydrous DMSO or DMF.[2]
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Concentration: Prepare high-concentration stocks (10–100 mM) to minimize solvent volume

in the final reaction.

Aliquoting: Do not freeze-thaw repeatedly. Aliquot into single-use volumes immediately after

solvation.

Why? Repeated temperature cycling induces conformational stress and introduces

moisture, which can promote hydrolysis of the ester linkages (if present in the specific

derivative) or radical formation.

Thiol Sensitivity Warning
Recent studies indicate that high concentrations of thiols (e.g., DTT,

-Mercaptoethanol) can catalyze the isomerization of TCO to CCO via a radical-mediated
mechanism [1, 2].

Protocol Adjustment: Avoid buffers containing >1 mM DTT/BME during the storage or

incubation of the TCO reagent alone.

Reaction Context: If the biological sample requires reducing agents, add the TCO

immediately prior to the reaction. The IEDDA reaction rate is generally faster than the thiol-

mediated isomerization rate.

Experimental Application Protocol
This protocol describes the crosslinking of two Tetrazine-labeled proteins (Protein-Tz A and

Protein-Tz B) using TCO-PEG2-TCO.

Materials
TCO-PEG2-TCO Stock (10 mM in DMSO)

Protein-Tz A and B (in PBS, pH 7.4)

Quenching Reagent (e.g., Methyl-Tetrazine acid or free TCO-amine)

Workflow Diagram
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1. Preparation
Equilibrate Reagents to RT

2. Activation
Add TCO-PEG2-TCO to Protein A

(Molar Ratio 10:1 TCO:Protein)

Immediate Use

3. Purification (Optional)
Remove excess TCO
(Zeba Spin / Dialysis)

Prevent Polymerization

4. Conjugation
Mix TCO-Protein A + Protein B-Tz

Controlled Linking

5. Quenching
Add excess Methyl-Tetrazine

30-60 mins

Click to download full resolution via product page

Caption: Step-wise crosslinking protocol. Step 3 is critical in homobifunctional crosslinking to

prevent uncontrolled polymerization (A-A-A chains) versus discrete A-B conjugates.

Step-by-Step Methodology
Stoichiometry Calculation:

For Crosslinking (A-B): You cannot simply mix A, B, and Linker, or you will get random

aggregates.
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Strategy: React Protein A with excess TCO-PEG2-TCO (e.g., 20-fold molar excess) first.

This ensures one TCO reacts with Protein A, leaving the second TCO free (Protein-TCO-

TCO).

Purification (Critical):

Remove unreacted TCO-PEG2-TCO using a desalting column (e.g., PD-10 or Zeba Spin).

Failure to purify: Free linker will compete with Protein-TCO for binding sites on Protein B,

drastically reducing yield.

Conjugation:

Mix the purified Protein A-TCO with Protein B-Tetrazine (1:1 to 1:1.5 molar ratio).

Incubate at Room Temperature for 30–60 minutes.

Quenching:

Stop the reaction by adding excess water-soluble Tetrazine (to quench remaining TCO) or

TCO (to quench remaining Tetrazine).

Safety & Toxicology
PPE: Standard laboratory PPE (Gloves, Goggles, Lab Coat).

Toxicity: TCO-PEG reagents are generally considered low toxicity for in vitro handling.

However, the organic solvents (DMSO/DMF) are penetrants; avoid skin contact.

Disposal: Dispose of as chemical waste containing organic solvents.

Copper-Free: TCO chemistry is copper-free, eliminating the cytotoxicity associated with Cu(I)

catalysts used in traditional Click chemistry.[3]

Troubleshooting Guide
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Observation Probable Cause Corrective Action

Low Conjugation Yield
TCO Isomerization

(Degradation)

Check storage conditions.

Ensure stock was not left at RT

for days. Use fresh aliquot.

Precipitation Hydrophobicity

Ensure TCO stock is fully

dissolved in DMSO before

adding to aqueous buffer. Do

not exceed 10% organic

solvent in final mix.

No Reaction Thiol Interference

Check if buffer contains high

DTT/BME. If so, dialyze protein

into PBS before reaction.

Polymerization/Aggregates Incorrect Stoichiometry

Use the two-step protocol

(Step 4 above). Do not mix A,

B, and Linker simultaneously.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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stability-optimization-of-tco-peg2-tco]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b13782413?utm_src=pdf-custom-synthesis#bc-rfq
https://broadpharm.com/protocol_files/tco_tz_click_chemistry
https://www.interchim.fr/ft/M/MRU990.pdf
https://vectorlabs.com/tco-tetrazine-conjugation/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7328862/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7328862/
https://www.benchchem.com/product/b13782413/docs#technical-guide-safety-handling-and-stability-optimization-of-tco-peg2-tco
https://www.benchchem.com/product/b13782413/docs#technical-guide-safety-handling-and-stability-optimization-of-tco-peg2-tco
https://www.benchchem.com/product/b13782413/docs#technical-guide-safety-handling-and-stability-optimization-of-tco-peg2-tco
https://www.benchchem.com/product/b13782413/docs#technical-guide-safety-handling-and-stability-optimization-of-tco-peg2-tco
https://www.benchchem.com/product/b13782413?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13782413?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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